Cas no 551-63-3 (6-deoxy-L-tallose)

6-deoxy-L-tallose structure
Product Name:6-deoxy-L-tallose
6-deoxy-L-tallose Properties
Names and Identifiers
-
- 6-deoxy-L-tallose
- 6-deoxy-L-talopyranoe
- 6-deoxy-L-talose
- 6-deoxy-talose
- 6-Desoxy-L-talose
- L-6-deoxy-talose
- L-talomethylose
- 6-Deoxy-α-D-glucopyranose
- UNII-68BDH91OBS
- D-Chinovose
- 6-DEOXY-ALPHA-D-GLUCOSE
- Q27104497
- (2S,3R,4S,5S,6R)-6-Methyltetrahydro-2H-pyran-2,3,4,5-tetraol
- D-Epifucose
- Isorhodeose
- 68BDH91OBS
- C08352
- alpha-D-Quinovose pyranose
- SCHEMBL79180
- DB03773
- (2S,3R,4S,5S,6R)-6-methyloxane-2,3,4,5-tetrol
- 3h-6-deoxyglucose
- D-Glucomethylose
- .ALPHA.-D-QUINOVOPYRANOSE
- alpha-D-Quinovopyranose
- 551-63-3
- alpha-D-quinovose
- CHEBI:42606
- Isorhamnose
- alpha-D-Glucopyranose, 6-deoxy-
- 6-deoxy-alpha-D-glucopyranose
- 6-DEOXY-.ALPHA.-D-GLUCOPYRANOSE
- DTXSID101312192
- .alpha.-D-Glucopyranose, 6-deoxy-
- .ALPHA.-D-QUINOVOSE PYRANOSE
- DTXCID801741994
- 6-Deoxy-I+/--D-glucopyranose
-
- InChIKey: SHZGCJCMOBCMKK-DVKNGEFBSA-N
- Inchi: InChI=1S/C6H12O5/c1-2-3(7)4(8)5(9)6(10)11-2/h2-10H,1H3/t2-,3-,4+,5-,6+/m1/s1
- SMILES: CC1C(C(C(C(O1)O)O)O)O
Computed Properties
- Exact Mass: 164.068
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 0
- Monoisotopic Mass: 164.068
- Heavy Atom Count: 11
- Complexity: 139
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2.1
- Topological Polar Surface Area: 90.2A^2
6-deoxy-L-tallose Related Literature
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Geeta Karki,Harikesh Kumar,Gajendra Singh,Ravi Sankar Ampapathi,Pintu Kumar Mandal RSC Adv. 2016 6 7736
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Geeta Karki,Harikesh Kumar,Gajendra Singh,Ravi Sankar Ampapathi,Pintu Kumar Mandal RSC Adv. 2016 6 7736
-
Zejin Song,Lingkui Meng,Ying Xiao,Xiang Zhao,Jing Fang,Jing Zeng,Qian Wan Green Chem. 2019 21 1122
-
Sherif I. Elshahawi,Khaled A. Shaaban,Madan K. Kharel,Jon S. Thorson Chem. Soc. Rev. 2015 44 7591
-
Pablo Valverde,Jean-Baptiste Vendeville,Kristian Hollingsworth,Ashley P. Mattey,Tessa Keenan,Harriet Chidwick,Helene Ledru,Kler Huonnic,Kun Huang,Mark E. Light,Nicholas Turner,Jesús Jiménez-Barbero,M. Carmen Galan,Martin A. Fascione,Sabine Flitsch,W. Bruce Turnbull,Bruno Linclau Chem. Commun. 2020 56 6408
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6. Starfish saponins. Part 17. Steroidal glycoside sulphates from the starfish Ophidiaster ophidianus(lamarck) and Hacelia attenuata(gray)Raffaele Riccio,Cosimo Pizza,Olinda Squillace-Greco,Luigi Minale J. Chem. Soc. Perkin Trans. 1 1985 655
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W. N. Haworth,E. L. Hirst,G. M. Bennett,S. G. P. Plant Annu. Rep. Prog. Chem. 1929 26 74
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S. Singh,B. E. Stacey Analyst 1972 97 977
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Lingxin Kong,Zixin Deng,Delin You Nat. Prod. Rep. 2022 39 2057
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Yijun Yan,Jing Yang,Li Wang,Dongdong Xu,Zhiyin Yu,Xiaowei Guo,Geoff P. Horsman,Shuangjun Lin,Meifeng Tao,Sheng-Xiong Huang Chem. Sci. 2020 11 3959
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